Cas no 52418-02-7 (Nsc295660)

• Product Name: Nsc295660
• CAS No: 52418-02-7
• MF: C₂₄H₃₅NO₆
• MW: 433.537807703018
• CID: 936877
• PubChem ID: 431676
• Update Time: 2025-04-19

Nsc295660 Chemical and Physical Properties

Names and Identifiers

• Nsc295660
• AC1L8RX3
• ACETYLHETERETISINE
• NSC-295660
• 52418-02-7
• DTXSID30330685

• Inchi： 1S/C24H35NO6/c1-5-25-11-22(3)8-7-15(29-4)24-14-10-13-6-9-23(28,16(14)21(27)31-13)17(20(24)25)18(19(22)24)30-12(2)26/h13-20,28H,5-11H2,1-4H3
• InChI Key： DJZHBXHQCUCAAV-UHFFFAOYSA-N
• SMILES： CCN1C2C3C4(C5C(OC(CC5C52C(C(CCC5OC)(C)C1)C3OC(=O)C)CC4)=O)O

Computed Properties

• Exact Mass: 433.24600
• Monoisotopic Mass: 433.24643784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 833
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 11
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 85.3Ų

Experimental Properties

• PSA: 85.30000
• LogP: 1.69400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolidines Quinolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolidines